Cas no 67372-68-3 (6,7-Demethylene Drospirenone)

• Product Name: 6,7-Demethylene Drospirenone
• CAS No: 67372-68-3
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 1065431
• PubChem ID: 13505844
• Update Time: 2025-05-20

6,7-Demethylene Drospirenone Chemical and Physical Properties

Names and Identifiers

• 6,7-Demethylene Drospirenone
• A,16
• A,17
• A-Hydroxy-15
• A-Lactone
• A-methylene-3-oxo-17
• A-pregn-4-ene-21-carboxylic Acid
• UNII-3N90W9C3DW
• DTXSID50217727
• 6,7-Desmethylene drospirenone
• 3N90W9C3DW
• 3'H-CYCLOPROPA(15,16)PREGNA-4,15-DIENE-21-CARBOXYLIC ACID, 15,16-DIHYDRO-17-HYDROXY-3-OXO-, .GAMMA.-LACTONE, (15.ALPHA.,16.ALPHA.,17.ALPHA.)-
• DROSPIRENONE IMPURITY A [EP IMPURITY]
• SCHEMBL18218187
• 17.BETA.-HYDROXY-15.BETA.,16.BETA.-METHYLENE-3-OXO-17.ALPHA.-PREGN-4-ENE-21-CARBOXYLIC ACID .GAMMA.-LACTONE
• 6,7-Desmethylenedrospirenone
• (1'R,2'R,3'S,5S,5'S,7'S,10'S,11'R)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadec-15-ene]-2,14'-dione
• 15beta,16beta-Methylene-3-oxo-17alpha-pregn-4-ene-21,17-carbolactone
• 17beta-Hydroxy-15beta,16beta-methylene-3-oxo-17alpha-pregn-4-ene-21-carboxylic acid gamma-lactone
• 15.BETA.,16.BETA.-METHYLENE-3-OXO-17.ALPHA.-PREGN-4-ENE-21,17-CARBOLACTONE
• 15beta,16beta-Methylene-3-oxo-17alpha-pregna-4-ene-21,17-carbolactone
• 67372-68-3
• Q27257730
• Drospirenone impurity A
• Drospirenone impurity A [EP]
• DROSPIRENONE IMPURITY, 6,7-DESMETHYLENE DROSPIRENONE- [USP IMPURITY]
• Drospirenone impurity, 6,7-desmethylene drospirenone- [USP]
• 3'H-Cyclopropa(15,16)pregna-4,15-diene-21-carboxylic acid, 15,16-dihydro-17-hydroxy-3-oxo-, gamma-lactone, (15alpha,16alpha,17alpha)-

• Inchi： 1S/C23H30O3/c1-21-8-5-14(24)11-13(21)3-4-15-17(21)6-9-22(2)20(15)16-12-18(16)23(22)10-7-19(25)26-23/h11,15-18,20H,3-10,12H2,1-2H3/t15-,16-,17+,18+,20-,21+,22+,23+/m1/s1
• InChI Key： DYIJDDWIJGVQBE-PJPXKQQPSA-N
• SMILES： O1C(CC[C@@]21[C@@]1(C)CC[C@@H]3[C@@]4(C)CCC(C=C4CC[C@H]3[C@@H]1[C@@H]1C[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 354.21900
• Monoisotopic Mass: 354.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.45000

Additional information on 6,7-Demethylene Drospirenone

6,7-Demethylene Drospirenone: A Comprehensive Overview

The compound with CAS No. 67372-68-3, commonly referred to as 6,7-Demethylene Drospirenone, has garnered significant attention in the field of steroid chemistry and pharmaceutical research. This compound is a derivative of drospirenone, a well-known synthetic steroid with applications in hormone therapy and contraceptive formulations. The 6,7-Demethylene modification introduces unique structural features that enhance its pharmacological properties, making it a subject of extensive research.

Drospirenone itself is a progestin with anti-androgenic activity, widely used in combined oral contraceptives. The demethylation at the 6,7 position of the drospirenone molecule alters its stereochemistry and potentially improves its bioavailability and efficacy. Recent studies have explored the synthetic pathways for producing this compound, focusing on optimizing reaction conditions to achieve higher yields and purities.

The synthesis of 6,7-Demethylene Drospirenone involves a series of intricate reactions, including dehydrohalogenation and stereoselective reductions. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's structure. These studies have confirmed the stability of the molecule under various physiological conditions, which is crucial for its potential therapeutic applications.

In terms of pharmacology, 6,7-Demethylene Drospirenone has shown promising results in preclinical trials. Studies conducted on animal models indicate that this compound exhibits enhanced progesterone receptor binding affinity compared to its parent compound. This improvement suggests potential benefits in hormone replacement therapy (HRT) for conditions such as menopause and endometriosis.

One of the most recent breakthroughs in the study of 6,7-Demethylene Drospirenone involves its application in targeted drug delivery systems. Researchers have explored the use of this compound in nanoparticles and liposomal formulations to enhance its tissue-specific delivery. These innovations aim to minimize systemic side effects while maximizing therapeutic efficacy.

The environmental impact of 6,7-Demethylene Drospirenone has also been a topic of interest. Studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its ecological footprint compared to traditional synthetic steroids.

In conclusion, 6,7-Demethylene Drospirenone represents a significant advancement in steroid chemistry with promising applications in pharmaceuticals and biotechnology. Ongoing research continues to uncover new insights into its synthesis, pharmacology, and environmental impact, positioning it as a valuable tool in modern medicine.